Cas no 2097971-21-4 (1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2097971-21-4
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 5723978
• PubChem ID: 121213273
• Update Time: 2025-06-26

1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2097971-21-4
• F2198-4726
• AKOS026723735
• 1-(cyanomethyl)-3-pyridin-4-ylpyrazole-4-carboxylic acid
• 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H8N4O2/c12-3-6-15-7-9(11(16)17)10(14-15)8-1-4-13-5-2-8/h1-2,4-5,7H,6H2,(H,16,17)
• InChI Key： RRENRZNFOSVLKO-UHFFFAOYSA-N
• SMILES： OC(C1=CN(CC#N)N=C1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 228.06472551g/mol
• Monoisotopic Mass: 228.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid

Professional Introduction to 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2097971-21-4)

1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid, identified by its CAS number 2097971-21-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a cyanomethyl group and a pyridin-4-yl substituent in its molecular framework endows it with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural composition of 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid incorporates key functional groups that contribute to its reactivity and potential biological effects. The cyanomethyl moiety, characterized by its cyano (-CN) and methyl (-CH₂) components, introduces both electrophilic and nucleophilic sites, facilitating diverse chemical transformations. Meanwhile, the pyridin-4-yl group, derived from pyridine, enhances the compound's solubility in polar solvents and interacts favorably with biological targets due to the nitrogen atom's ability to form hydrogen bonds and coordinate with metal ions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of pyrazole derivatives due to their demonstrated efficacy in modulating various biological pathways. Pyrazoles are known to exhibit anti-inflammatory, antimicrobial, antiviral, and anticancer properties, among others. The specific arrangement of functional groups in 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid suggests potential applications in targeting diseases where these biological activities are relevant. For instance, the compound's ability to interact with enzymes and receptors may make it a valuable scaffold for developing novel therapeutic agents.

Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where structural modifications are meticulously tailored to optimize pharmacokinetic and pharmacodynamic profiles. The cyanomethyl group in this compound provides a versatile handle for further derivatization, allowing chemists to explore new analogs with enhanced binding affinity or altered metabolic stability. Similarly, the pyridin-4-yl substituent can be leveraged to improve bioavailability and target specificity. Such flexibility makes 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid a compelling subject for structure-based drug design initiatives.

The compound's relevance is further underscored by its potential role in addressing emerging challenges in healthcare. With the rise of multidrug-resistant pathogens and the growing burden of chronic diseases, there is an urgent need for innovative therapeutic strategies. Pyrazole-based compounds have shown promise in combating these challenges by inhibiting key pathogenic mechanisms or modulating host responses. The unique structural features of 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid position it as a candidate for developing next-generation drugs that could fill existing therapeutic gaps.

From a synthetic chemistry perspective, 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid offers an intriguing challenge for researchers aiming to push the boundaries of organic synthesis. The integration of multiple functional groups into a single molecular entity requires careful consideration of reaction conditions and stereochemistry to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, paving the way for rapid discovery and development programs.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. Pyrazole derivatives are widely used as intermediates in synthesizing pesticides and herbicides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. Additionally, the unique electronic properties of this compound make it suitable for exploring novel materials with applications in electronics or catalysis.

In conclusion, 1-(cyanomethyl)-3-(pyridin-4-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2097971-21-4) represents a fascinating molecule with multifaceted potential across various scientific disciplines. Its structural features, combined with recent advancements in drug discovery technologies, make it a valuable asset for researchers seeking to develop innovative solutions to global health challenges. As the field continues to evolve, this compound is likely to play an increasingly significant role in shaping the future of medicinal chemistry and beyond.